3-(3-Methylphenyl)-5-phenyl-1,2,4-oxadiazole
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Description
3-(3-Methylphenyl)-5-phenyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.274. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
- Derivatives of 1,2,4-oxadiazole, including 3-(3-Methylphenyl)-5-phenyl-1,2,4-oxadiazole, have been synthesized and tested for anticancer activity against human cancer cell lines. These compounds demonstrate good to moderate activity, highlighting their potential in cancer treatment (Yakantham, Sreenivasulu, & Raju, 2019).
Solvent Effects on Spectroscopy
- Novel 1,2,4-oxadiazole derivatives were synthesized and characterized, including the study of solvent effects on their infrared spectra. This research contributes to understanding the molecular behavior of such compounds in different environments (Kara, Ünsal, Tekin, & Eşme, 2021).
Antibacterial Activity
- A series of 1,2,4-oxadiazole derivatives exhibited significant antibacterial activity against various bacterial strains. This suggests the potential use of these compounds in developing new antibacterial agents (Rai, Narayanaswamy, Govender, Manuprasad, Shashikanth, & Arunachalam, 2010).
Apoptosis Induction and Anticancer Potential
- Some 1,2,4-oxadiazole compounds, including 3-aryl-5-aryl derivatives, have been identified as apoptosis inducers, with potential as anticancer agents. This discovery provides insight into new therapeutic approaches for cancer treatment (Zhang, Kasibhatla, Kuemmerle, Kemnitzer, Ollis-Mason, Qiu, Crogan-Grundy, Tseng, Drewe, & Cai, 2005).
Computational and Pharmacological Evaluation
- Various 1,2,4-oxadiazole derivatives were evaluated for their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This comprehensive study expands the understanding of the pharmacological properties of these compounds (Faheem, 2018).
Basicity and Protonation Studies
- The basicity of various 1,2,4-oxadiazoles was examined, providing valuable data on their chemical properties and potential reaction behavior in different environments (Trifonov, Volovodenko, Vergizov, Shirinbekov, Gindin, Koren, & Ostrovskii, 2005).
Corrosion Inhibition
- Some oxadiazole derivatives have been studied for their effectiveness in corrosion and biocorrosion control, which is significant for industrial applications (Rochdi, Kassou, Dkhireche, Touir, Bakri, Touhami, Sfaira, Mernari, & Hammouti, 2014).
Photoinduced Molecular Rearrangements
- The photochemistry of certain 1,2,4-oxadiazoles was explored, revealing insights into molecular rearrangements under light exposure. This is crucial for understanding the behavior of these compounds in photochemical processes (Buscemi, Vivona, & Caronna, 1996).
Liquid Crystalline Properties
- A series of 1,2,4-oxadiazole derivatives were synthesized and their liquid crystalline properties were studied, contributing to material science and display technology (Ali & Tomi, 2018).
Anticonvulsant Activity
- Some 1,2,4-oxadiazole derivatives were synthesized and exhibited significant anticonvulsant activities, suggesting their potential use in treating seizure disorders (Almasirad, Tabatabai, Faizi, Kebriaeezadeh, Mehrabi, Dalvandi, & Shafiee, 2004).
Properties
IUPAC Name |
3-(3-methylphenyl)-5-phenyl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O/c1-11-6-5-9-13(10-11)14-16-15(18-17-14)12-7-3-2-4-8-12/h2-10H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVOLWXPQHWLZBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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